(Z)-N-(3-allyl-6-bromobenzo[d]thiazol-2(3H)-ylidene)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-(6-bromo-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C21H16BrN3O3S/c1-2-11-24-16-8-5-14(22)12-17(16)29-21(24)23-20(28)13-3-6-15(7-4-13)25-18(26)9-10-19(25)27/h2-8,12H,1,9-11H2
• InChI Key: HLYRBDDKYYFECT-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O
• Molecular Formula: C21H16BrN3O3S
• Molecular Weight: 470.3 g/mol

Description

The compound “(Z)-N-(3-allyl-6-bromobenzo[d]thiazol-2(3H)-ylidene)-4-(2,5-dioxopyrrolidin-1-yl)benzamide” is a derivative of 6-bromobenzo[d]thiazol-2(3H)-one. It is a complex organic compound that has potential applications in various fields such as medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds involves the 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Molecular Structure Analysis

The molecular structure of this compound can be derived from its IUPAC name. It contains a benzothiazole ring which is a bicyclic compound made up of benzene and thiazole. The bromine atom is attached to the 6th carbon of the benzothiazole ring. The compound also contains an allyl group attached to the 3rd carbon of the benzothiazole ring.

Future Directions

The future directions for this compound could involve further exploration of its potential anti-mycobacterial activity and its effectiveness against other strains of bacteria. Additionally, its potential applications in other fields such as medicinal chemistry could be explored.